3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one
Overview
Description
3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one is a chemical compound with the CAS Number: 123094-68-8 . It has a molecular weight of 176.22 and its IUPAC name is 3-amino-7-methyl-7,8-dihydro-5(6H)-quinolinone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12N2O/c1-6-2-9-8(10(13)3-6)4-7(11)5-12-9/h4-6H,2-3,11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Mechanism of Action
Target of Action
It has been observed that this compound exerts a significant cytotoxic effect against various cancer cell lines . This suggests that it may interact with cellular targets that are crucial for cancer cell survival and proliferation.
Mode of Action
Its observed cytotoxic effects suggest that it may interact with its targets in a way that inhibits cell proliferation or induces cell death .
Biochemical Pathways
Given its observed antiproliferative activity, it is likely that this compound affects pathways related to cell cycle regulation, apoptosis, or other processes critical to cell survival and proliferation .
Result of Action
The primary observed result of the action of 3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one is its cytotoxic effect on cancer cells. It has been shown to exert a significant cytotoxic effect against all tested cancer cell lines . This suggests that the compound’s action results in the inhibition of cancer cell proliferation or the induction of cancer cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one in lab experiments include its availability, its low toxicity, and its ability to be synthesized in a variety of ways. However, there are some limitations to its use in lab experiments, such as its instability in the presence of light and heat, and its potential to interact with other compounds.
Future Directions
Future research on 3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one could focus on further exploring its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could focus on the development of new synthesis methods for this compound, as well as on the development of new applications for this compound in the fields of biochemistry and physiology. Finally, further research could focus on the development of new methods for the detection and quantification of this compound in biological samples.
Synthesis Methods
3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one can be synthesized by a variety of methods. One of the most common methods is the reaction of 3-amino-7-methyl-quinoline with anhydrous sodium acetate in the presence of acetic anhydride, which yields a yield of up to 90% of this compound. Another method involves the reaction of 3-amino-7-methyl-quinoline with acetic anhydride in the presence of sodium acetate, which yields a yield of up to 80%.
Scientific Research Applications
3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one has been extensively studied in the field of biochemistry and physiology. It has a wide range of applications, including its use as an inhibitor of the enzyme monoamine oxidase (MAO) and as a potential therapeutic agent for the treatment of depression. In addition, it has been used in the synthesis of several important drugs, such as the anti-malarial drug mefloquine.
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-acetyl-1,2,3,4-tetrahydroquinoline", "methylamine", "sodium cyanoborohydride", "sodium hydroxide", "hydrochloric acid", "ethanol", "water" ], "Reaction": [ { "Step 1": "2-acetyl-1,2,3,4-tetrahydroquinoline is reacted with methylamine in ethanol to form 2-(methylamino)-1,2,3,4-tetrahydroquinoline." }, { "Step 2": "The intermediate product from step 1 is reduced with sodium cyanoborohydride in ethanol to form 2-(methylamino)-1,2,3,4-tetrahydroquinoline-3-carboxaldehyde." }, { "Step 3": "The aldehyde intermediate from step 2 is reacted with sodium hydroxide in water to form 3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one." }, { "Step 4": "The final product is isolated and purified through recrystallization using hydrochloric acid." } ] } | |
CAS RN |
123094-68-8 |
Molecular Formula |
C10H12N2O |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
